Cas no 55508-49-1 (1-(1-isocyanatoethyl)-4-methylbenzene)

• Product Name: 1-(1-isocyanatoethyl)-4-methylbenzene
• CAS No: 55508-49-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD18269822
• CID: 351713
• PubChem ID: 19770133
• Update Time: 2025-04-19

1-(1-isocyanatoethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-isocyanatoethyl)-4-methyl-
• 1-(1-isocyanatoethyl)-4-methylbenzene
• EN300-275158
• AKOS012410828
• 55508-49-1
• SCHEMBL955933
• DTXSID10599738

• MDL： MFCD18269822
• Inchi： 1S/C10H11NO/c1-8-3-5-10(6-4-8)9(2)11-7-12/h3-6,9H,1-2H3
• InChI Key： AKGGDONBVUXTQP-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes